Diundecyl phthalate

Specification

• CAS No.: 3648-20-2
• Molecular Formula: C30H50O4
• Molecular Weight: 474.7 g/mol
• IUPAC Name: diundecyl benzene-1,2-dicarboxylate
• Standard InChI: InChI=1S/C30H50O4/c1-3-5-7-9-11-13-15-17-21-25-33-29(31)27-23-19-20-24-28(27)30(32)34-26-22-18-16-14-12-10-8-6-4-2/h19-20,23-24H,3-18,21-22,25-26H2,1-2H3
• Standard InChI Key: QQVHEQUEHCEAKS-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCCCCC
• Colorform: Crystals from ethanol
• Flash Point: greater than 200 °F (NTP, 1992)
• Melting Point: 35.5 °C

Introduction

Chemical Identity and Structure

Chemical Nomenclature and Identification

Diundecyl phthalate, also known by alternative names such as phthalic acid diundecyl ester, 1,2-benzenedicarboxylic acid diundecyl ester, and Jayflex L11P-E plasticizer, is a phthalate ester with the molecular formula C₃₀H₅₀O₄. This high molecular weight compound has a CAS registry number of 3648-20-2 and an EC number of 222-884-9. DUP is manufactured as a mixture of primarily branched chain isomers, although linear configurations also exist.

Physical and Chemical Properties

Diundecyl phthalate presents as a clear, colorless, odorless oily liquid that is less dense than water with a specific gravity range of 0.946-0.957 at 25°C. This compound is characterized by its high boiling point of 262°C and flash point of 254°C, indicating its thermal stability. DUP is insoluble in water but soluble in most organic solvents. The compound's high molecular weight contributes to its low volatility, which is advantageous for applications requiring long-term durability and minimal emissions.

Table 1.1: Physical and Chemical Properties of Diundecyl Phthalate

Property	Value
Molecular Formula	C₃₀H₅₀O₄
Molecular Weight	474.72
Physical State	Clear, colorless, oily liquid
Odor	Odorless
Specific Gravity (25°C)	0.946-0.957
Boiling Point	262°C
Flash Point	254°C
Water Solubility	Insoluble

Manufacturing Specifications and Quality Parameters

Standard Specifications

The commercial grade of diundecyl phthalate must meet specific quality parameters to ensure consistent performance in various applications. These specifications typically include purity requirements, moisture content limitations, acidity parameters, and color standards. The standardization of these properties ensures reliable plasticizing performance across different manufacturing lots.

Table 2.1: Standard Specifications for Commercial Diundecyl Phthalate

Property	Unit	Specification
Appearance	-	Clear
Ester Content	wt %	99.6 Minimum
Water	%	0.1 Maximum
Acid Value	mg KOH/g	0.15 Maximum
Color	Pt-Co	75 Maximum
Specific Gravity @ 25°C	-	0.946-0.957

The ester content specification of minimum 99.6% ensures high purity of the commercial product, while the maximum water content of 0.1% prevents hydrolysis during processing and application. The acid value limitation protects against potential corrosion issues in processing equipment and finished products.

Industrial Applications and Market Segments

Primary Applications in PVC Products

Diundecyl phthalate serves as an excellent primary plasticizer for polyvinyl chloride (PVC), imparting flexibility, durability, and specific performance characteristics to the polymer matrix. Its primary applications include:

• Films and flexible sheets for packaging and industrial use

• Vinyl coated fabrics for upholstery and coverings

• Construction materials including roofing membranes, flooring, and window and door seals

• Automotive interior components requiring low fogging properties

• Electrical wire and cable insulation requiring thermal stability

The compound's low volatility makes it particularly suitable for applications where prolonged exposure to elevated temperatures is expected, as it exhibits excellent aging performance with minimal physical property changes over time.

Specialized Applications

Beyond its primary role as a PVC plasticizer, diundecyl phthalate finds application in several specialized markets:

• Non-PVC polymers requiring flexibility enhancement

• Flame-retardant nylon formulations

• Rubber compounds for specialized applications

• Paints and coatings requiring durability

• Adhesive formulations

DUP is especially valued in the electrical industry for its excellent electrical insulating properties, making it a preferred choice for thin-walled automotive cables exposed to temperature extremes. For such electrical applications, DUP is typically stabilized with 0.1% by weight of an appropriate stabilizer to enhance its long-term performance.

Performance Characteristics and Advantages

Thermal Stability and Weather Resistance

Diundecyl phthalate exhibits superior performance in applications exposed to environmental stressors. Its key performance characteristics include:

• Excellent low-temperature flexibility, making it suitable for products used in cold climates

• High permanence at elevated temperatures, preventing migration and volatilization

• Remarkable UV light resistance, enhancing the durability of outdoor applications

• Low volatility leading to excellent aging performance and dimensional stability

These characteristics collectively make DUP an ideal choice for outdoor applications subject to extreme weathering conditions, where maintaining physical properties over extended periods is critical to product performance and longevity.

Specialized Performance Benefits

DUP offers several application-specific benefits that distinguish it from other plasticizers:

• Low fogging properties, making it particularly valuable in automotive interiors where condensation on windows must be minimized

• Good electrical insulating properties, enhancing performance in wire and cable applications

• Reduced migration tendency compared to lower molecular weight phthalates

• Favorable cold temperature and volatility resistance, ensuring performance consistency across temperature extremes

These specialized performance benefits explain why DUP remains a preferred plasticizer in premium applications despite the availability of alternative compounds.

Effect	Males (mg/kg-day)	Females (mg/kg-day)
	0	285
Reduced cytoplasmic basophilia	0/5	0/5

The data reveals a dose-dependent histological change in the liver, with significant effects observed at mid and high doses in both male and female rats. Researchers noted that these cytoplasmic changes likely reflect alterations in the organelle components and metabolic status of hepatic cells.

Metabolism and Biomarkers

Studies on the metabolism of diundecyl phthalate have identified several metabolites that could serve as potential biomarkers of exposure. Human liver microsome incubation studies revealed four unique metabolites with m/z values of 319, 333, 335, and 349. These metabolites correspond to three oxidative (m/z = 333, 335, 349) and one hydrolytic (m/z = 319) transformation products. The hydrolytic metabolite was identified as monoundecyl phthalate (MUP).